Cas no 1354915-74-4 (4-(3,4-Dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine)

• Product Name: 4-(3,4-Dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
• CAS No: 1354915-74-4
• MF: C₁₈H₁₆FN₃
• MW: 293.338147163391
• MDL: MFCD21335991
• CID: 4696268
• Update Time: 2025-06-08

4-(3,4-Dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine

• MDL： MFCD21335991
• Inchi： 1S/C18H16FN3/c1-11-7-8-13(9-12(11)2)16-10-17(22-18(20)21-16)14-5-3-4-6-15(14)19/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key： LDBGEWHHAHSTFL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC(C2C=CC(C)=C(C)C=2)=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• Topological Polar Surface Area: 51.8

Additional information on 4-(3,4-Dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine

Research Briefing on 4-(3,4-Dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine (CAS: 1354915-74-4)

4-(3,4-Dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine (CAS: 1354915-74-4) is a pyrimidine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. In this research briefing, we provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and recent advancements in its application.

The synthesis of 4-(3,4-Dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine involves multi-step organic reactions, typically starting with the condensation of appropriate aryl ketones with amidines or guanidines. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for subsequent biological evaluations. The compound's structure, featuring a pyrimidine core substituted with dimethylphenyl and fluorophenyl groups, suggests potential interactions with various biological targets, particularly kinases and other enzymes involved in signal transduction pathways.

Pharmacological studies have revealed that 4-(3,4-Dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine exhibits promising activity against a range of biological targets. For instance, it has been identified as a potent inhibitor of certain tyrosine kinases, which play a crucial role in cancer cell proliferation and survival. In vitro assays have demonstrated its ability to suppress the growth of various cancer cell lines, including those resistant to conventional therapies. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, recent research has explored the compound's potential in other therapeutic areas. For example, studies have investigated its anti-inflammatory and immunomodulatory effects, suggesting possible applications in autoimmune diseases and chronic inflammatory conditions. The compound's ability to modulate specific signaling pathways, such as the NF-κB and JAK-STAT pathways, further underscores its versatility as a therapeutic agent. However, more in vivo studies are needed to validate these findings and assess its safety profile.

Despite its promising pharmacological properties, challenges remain in the development of 4-(3,4-Dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine as a drug candidate. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent advancements in drug delivery systems, such as nanoparticle-based carriers, offer potential solutions to these challenges, enabling targeted delivery and improved pharmacokinetics.

In conclusion, 4-(3,4-Dimethylphenyl)-6-(2-fluorophenyl)pyrimidin-2-amine represents a promising scaffold for the development of novel therapeutics, particularly in oncology and immunology. Its unique structural features and broad-spectrum biological activity make it a valuable subject for further research. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanism of action in greater detail, and advancing it through preclinical and clinical development. The continued exploration of this compound holds significant potential for addressing unmet medical needs and advancing the field of chemical biology.